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Compound of Interest

Compound Name: 4-(4-Bromophenethyl)morpholine

Cat. No.: B1280873 Get Quote

Despite a comprehensive review of available scientific literature, a specific and validated

biological target for the compound 4-(4-Bromophenethyl)morpholine could not be identified.

This critical gap in knowledge prevents the creation of a detailed comparison guide as

requested, which would include alternative compounds, performance data, and relevant

signaling pathways.

The related compound, 4-(4-Bromophenyl)morpholine, is widely recognized in chemical and

pharmaceutical research as a versatile synthetic intermediate. It serves as a building block in

the development of novel therapeutic agents, particularly those aimed at treating neurological

disorders and cancer. However, its primary role appears to be as a scaffold in the synthesis of

more complex molecules rather than a bioactive agent with a well-defined mechanism of action

on its own.

The broader class of morpholine-containing compounds is known to exhibit a wide array of

biological activities, including anticancer, anti-inflammatory, and central nervous system effects.

This diverse activity is attributed to the physicochemical properties of the morpholine ring,

which can interact with various biological macromolecules such as protein kinases. For

instance, some complex molecules incorporating a morpholine moiety have been identified as

inhibitors of the PI3K/mTOR pathway, which is crucial in cell growth and proliferation and is

often dysregulated in cancer.
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One study on a different morpholine-containing compound, 2-(4-morpholinethyl)1-

phenylcyclohexanecarboxylate (Pre-084), identified it as a sigma-1 receptor agonist,

highlighting a potential, though unconfirmed, area of investigation for compounds with a similar

morpholine pharmacophore. The sigma-1 receptor is a chaperone protein involved in cellular

stress responses and has been implicated in various neurological conditions.

However, without a confirmed biological target for 4-(4-Bromophenethyl)morpholine, any

comparison with alternative compounds would be speculative. Furthermore, the absence of a

known target makes it impossible to delineate a relevant signaling pathway or to present

comparative experimental data on its efficacy and selectivity.

Future research efforts would need to focus on target identification and validation for 4-(4-
Bromophenethyl)morpholine. This could involve techniques such as affinity chromatography,

activity-based protein profiling, or computational target prediction followed by experimental

validation. Once a specific biological target is established, a meaningful comparative analysis

with other modulators of that target can be conducted.
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target-of-4-4-bromophenethyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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